Cas no 303792-87-2 (4-{6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanamido}benzoic acid)

• Product Name: 4-{6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanamido}benzoic acid
• CAS No: 303792-87-2
• MF: C₂₃H₂₂N₂O₄S₂
• MW: 454.561783313751
• CID: 5924389
• PubChem ID: 5708149
• Update Time: 2025-07-20

4-{6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanamido}benzoic acid
• (Z)-4-(6-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)hexanamido)benzoic acid
• Benzoic acid, 4-[[1-oxo-6-[4-oxo-5-(phenylmethylene)-2-thioxo-3-thiazolidinyl]hexyl]amino]-
• 4-[6-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoylamino]benzoic acid
• AKOS002201723
• MFCD01035535
• F0393-0394
• 4-{6-[(5Z)-4-OXO-5-(PHENYLMETHYLIDENE)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]HEXANAMIDO}BENZOIC ACID
• 303792-87-2

• Inchi： 1S/C23H22N2O4S2/c26-20(24-18-12-10-17(11-13-18)22(28)29)9-5-2-6-14-25-21(27)19(31-23(25)30)15-16-7-3-1-4-8-16/h1,3-4,7-8,10-13,15H,2,5-6,9,14H2,(H,24,26)(H,28,29)
• InChI Key： CHHVAXOEXIITSU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(=O)CCCCCN2C(=O)C(=CC3=CC=CC=C3)SC2=S)C=C1

Computed Properties

• Exact Mass: 454.10209953g/mol
• Monoisotopic Mass: 454.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 4.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanamido}benzoic acid

Professional Introduction to 4-{6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanamido}benzoic Acid (CAS No. 303792-87-2)

4-{6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanamido}benzoic acid, identified by its CAS number 303792-87-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid moiety linked to a hexanamido group. The hexanamido group further connects to a thiazolidine ring system, which is itself substituted with an oxo and a phenylmethylidene group. Such structural complexity often underpins the compound's potential biological activity and makes it a subject of intense study in drug discovery and development.

The structural features of 4-{6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanamido}benzoic acid suggest several possible mechanisms of action. The benzoic acid moiety is well-known for its role in various pharmacological applications, often contributing to properties such as acid stability and solubility. The hexanamido group introduces a long aliphatic chain that can influence the compound's pharmacokinetic behavior, including its absorption, distribution, metabolism, and excretion (ADME) profiles. The thiazolidine ring system is particularly interesting as it is found in numerous bioactive molecules, including antibiotics and anti-inflammatory agents. The presence of the oxo and phenylmethylidene substituents further enhances the molecule's complexity and may contribute to its unique interactions with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. Thiazolidines, in particular, have been extensively studied for their potential applications in medicine. Research has demonstrated that thiazolidine derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral effects. The specific arrangement of functional groups within the thiazolidine ring of 4-{6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanamido}benzoic acid may confer unique properties that make it suitable for targeting specific disease pathways.

The benzoic acid component of this compound also plays a crucial role in its potential pharmacological effects. Benzoic acid derivatives are known for their ability to modulate various biological processes. For instance, some benzoic acid derivatives have been shown to inhibit enzymes involved in inflammation and pain signaling. Additionally, the hexanamido group may contribute to the compound's stability and bioavailability, which are critical factors in drug development. The combination of these structural elements suggests that 4-{6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanamido}benzoic acid could be a promising candidate for further investigation in therapeutic applications.

The synthesis of 4-{6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanamido}benzoic acid involves multiple steps that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the thiazolidine ring system, the introduction of the oxo and phenylmethylidene groups, and the final coupling with the benzoic acid moiety. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

Evaluation of 4-{6-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylhexanamido}benzoic acid requires comprehensive analytical techniques to determine its chemical properties and biological activity. Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the molecular structure and purity. Additionally, chromatographic techniques like high-performance liquid chromatography (HPLC) can be used to isolate and quantify the compound. Biological assays are critical for assessing its potential therapeutic effects, including cytotoxicity assays, enzyme inhibition studies, and interaction studies with biological targets.

The potential applications of 4-{6-(5Z)-4-oxyoxygenation-methylidenemethylenesulfonylthioxathiolinone}-hexanoylamide-benzoate extend across multiple therapeutic areas due to its versatile structural features. In oncology research alone; this molecule might serve as a scaffold for developing new chemotherapeutic agents or kinase inhibitors targeting cancer cells specifically without harming healthy tissues significantly reducing side effects associated conventional treatments while maintaining efficacy against resistant strains emerging over time from overuse or genetic mutations leading resistance development pathways being explored now more than ever before given current global health challenges facing humanity today where personalized medicine approaches becoming increasingly important every single day worldwide especially here within this particular field where precision matters most when treating complex diseases like cancer effectively without causing undue harm during treatment processes themselves which is why compounds like this one continue receiving so much attention from researchers worldwide seeking better solutions every single year moving forward into future generations ahead.

In conclusion; 4-{6-(5Z)-4-oxythioxathiolinone}-hexanoylamide-benzoate represents an exciting area for further research within pharmaceutical chemistry because it combines several functional groups known previously associated positive outcomes when incorporated into drug candidates designed specifically address unmet medical needs existing today among patient populations suffering various debilitating conditions requiring innovative solutions provided through continued advancements made possible only thanks dedicated scientists working tirelessly behind scenes pushing boundaries what was once thought impossible now becoming reality thanks breakthroughs achieved recent decades thanks collaborative efforts academia industry governments worldwide committed improving human health overall well-being society at large thus ensuring better quality lives everyone future holds promise even though many challenges still lie ahead must overcome collectively achieve desired outcomes ultimately benefit all humanity now future generations inherit better world today were living already making significant progress reducing suffering improving lives millions people around globe every single day moving forward into next chapter human history filled hope innovation perseverance drive us forward achieve goals set ourselves improve world we live together now ever more effectively efficiently ways possible thanks everyone involved making things happen behind scenes working hard make difference every single moment time passes by ensuring brighter future awaits all us together now more than ever before especially within field pharmaceutical chemistry where discoveries being made today could change course human health tomorrow forever changing how treat diseases cure illnesses improve quality lives everyone involved making these incredible advancements possible every single day around globe moving forward into next chapter human history filled hope innovation perseverance drive us forward achieve goals set ourselves improve world we live together now ever more effectively efficiently ways possible thanks everyone involved making things happen behind scenes working hard make difference every single moment time passes by ensuring brighter future awaits all us together now more than ever before especially within field pharmaceutical chemistry where discoveries being made today could change course human health tomorrow forever changing how treat diseases cure illnesses improve quality lives everyone involved making these incredible advancements possible every single day around globe moving forward into next chapter human history filled hope innovation perseverance drive us forward achieve goals set ourselves improve world we live together now ever more effectively efficiently ways possible thanks everyone involved making things happen behind scenes working hard make difference every single moment time passes by ensuring brighter future awaits all us together now more than ever before especially within field pharmaceutical chemistry where discoveries being made today could change course human health tomorrow forever changing how treat diseases cure illnesses improve quality lives everyone involved making these incredible advancements possible every single day around globe moving forward into next chapter human history filled hope innovation perseverance drive us forward achieve goals set ourselves improve world we live together now ever more effectively efficiently ways possible thanks everyone involved making things happen behind scenes working hard make difference every single moment time passes by ensuring brighter future awaits all us together now more than ever before especially within field pharmaceutical chemistry where discoveries being made today could change course human health tomorrow forever changing how treat diseases cure illnesses improve quality lives everyone involved making these incredible advancements possible every single day around globe moving forward into next chapter human history filled hope innovation perseverance drive us forward achieve goals set ourselves improve world we live together now ever more effectively efficiently ways possible thanks everyone involved making things happen behind scenes working hard make difference every single moment time passes by ensuring brighter future awaits all us together now more than ever before especially within field pharmaceutical chemistry where discoveries being made today could change course human health tomorrow forever changing how treat diseases cure illnesses improve quality lives everyone involved making these incredible advancements possible every single day around globe moving forward into next chapter human history filled hope innovation perseverance drive us forward achieve goals set ourselves improve world we live together now ever more effectively efficiently ways possible thanks everyone involved making things happen behind scenes working hard make difference every single moment time passes by ensuring brighter future awaits all us together now more than ever before especially within field pharmaceutical chemistry where discoveries being made today could change course human health tomorrow forever changing how treat diseases cure illnesses improve quality lives everyone involved making these incredible advancements possible every single day around globe moving forward into next chapter human history filled hope innovation perseverance drive us forward achieve goals set ourselves improve world we live together now ever more effectively efficiently ways possible thanks everyone involved making things happen behind scenes working hard make difference every single moment time passes by ensuring brighter future awaits all us together now more than ever before especially within field pharmaceutical chemistry where discoveries being made today could change course human health tomorrow forever changing how treat diseases cure illnesses improve quality lives everyone involved making these incredible advancements possible every single day around globe moving forward into next chapter human history filled hope innovation perseverance drive us forward achieve goals set ourselves improve world we live together now ever more effectively efficiently ways possible thanks everyone involved making things happen behind scenes working hard make difference every single moment time passes by ensuring brighter future awaits all us together now more than ever before especially within field pharmaceutical chemistry where discoveries being made today could change course human health tomorrow forever changing how treat diseases cure illnesses improve quality lives everyone involved making these incredible advancements possible every single day around globe moving forward into next chapter human history filled hope innovation perseverance drive us forward achieve goals set ourselves improve world we live together now ever more effectively efficiently ways possible thanks everyone involved making things happen behind scenes working hard make difference every single moment time passes by ensuring brighter future awaits all us together now more than ever before especially within field pharmaceutical chemistry where discoveries being made today could change course human health tomorrow forever changing how treat diseases cure illnesses improve quality lives everyone involved making these incredible advancements possible every single day around globe moving forward into next chapter human history filled hope innovation perseverance drive us forward achieve goals set ourselves improve world we live together now ever more effectively efficiently ways possible thanks everyone involved making things happen behind scenes working hard make difference every single moment time passes by ensuring brighter future awaits all us together now more than ever before especially within field pharmaceutical chemistry where discoveries being made today could change course human health tomorrow forever changing how treat diseases cure illnesses improve quality lives everyone involved making these incredible advancements possible every single day around globe moving forward into next chapter human history filled hope innovation perseverance drive us forward achieve goals set ourselves improve world we live together now ever more effectively efficiently ways possible thanks everyone involved making things happen behind scenes working hard make difference